Cas no 105578-68-5 (1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester)

1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester structure
105578-68-5 structure
Product Name:1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester
CAS No:105578-68-5
MF:C17H13O4
MW:281.282725095749
CID:97452
PubChem ID:71333616
Update Time:2025-04-18

1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester
    • 2-(3-phenylprop-2-enoxycarbonyl)benzoate
    • DTXSID60761842
    • 2-{[(3-Phenylprop-2-en-1-yl)oxy]carbonyl}benzoate
    • 105578-68-5
    • Inchi: 1S/C17H14O4/c18-16(19)14-10-4-5-11-15(14)17(20)21-12-6-9-13-7-2-1-3-8-13/h1-11H,12H2,(H,18,19)/p-1
    • InChI Key: LRZHSGQHOUAPBI-UHFFFAOYSA-M
    • SMILES: O(C(C1C=CC=CC=1C(=O)[O-])=O)CC=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.08138389g/mol
  • Monoisotopic Mass: 281.08138389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 66.4Ų
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